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Compound of Interest

Compound Name: C21H15F4N3O3S

Cat. No.: B15173922 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals encountering solubility issues with Celecoxib (C21H15F4N3O3S) in aqueous

media. Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) and a selective COX-2

inhibitor.[1] It is classified as a Biopharmaceutics Classification System (BCS) Class II drug,

characterized by high permeability and low aqueous solubility.[2][3] This inherent low solubility

can present significant challenges in experimental and formulation settings.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of Celecoxib?

A1: Celecoxib is practically insoluble in water.[4] Its reported aqueous solubility is in the range

of 3–7 μg/mL.[3] This low solubility can lead to poor bioavailability and difficulties in preparing

stock solutions for in vitro assays.

Q2: What are the key physicochemical properties of Celecoxib that influence its solubility?

A2: Celecoxib is a weakly acidic drug with a pKa of approximately 11.1.[5][6] It has a logP of

3.53, indicating its lipophilic nature.[7] The molecular formula is C17H14F3N3O2S, and the

molecular weight is 381.37 g/mol .[8][9]

Q3: Can I improve the solubility of Celecoxib by adjusting the pH?
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A3: Yes, as a weakly acidic compound, the solubility of Celecoxib can be increased in alkaline

conditions.[10] Significant increases in solubility are observed at pH values above its pKa. For

instance, the aqueous solubility of Celecoxib has been reported to increase from 6 μg/mL to 11

μg/mL when the pH is raised from 7.6 to 9.05 at 25°C.[3] At a pH of 10.9, the solubility can

increase to 48 μg/mL.[3]

Troubleshooting Guide
Issue: My Celecoxib is not dissolving in my aqueous buffer for cell-based assays.

Solution:

Co-solvents: For in vitro experiments, a common approach is to first dissolve Celecoxib in an

organic co-solvent before diluting it with the aqueous buffer.[11]

Recommended Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide

(DMF) are effective solvents for Celecoxib.[11]

Protocol: Prepare a high-concentration stock solution in 100% DMSO or ethanol. Then,

dilute this stock solution into your aqueous experimental medium to the final desired

concentration. Ensure the final concentration of the organic solvent is low enough to not

affect your experimental system (typically <0.5%).

Issue: I am observing precipitation of Celecoxib after diluting my stock solution into the

aqueous medium.

Solution:

Surfactants: The use of surfactants can help to maintain Celecoxib in solution by forming

micelles.

Commonly Used Surfactants: Non-ionic surfactants like Polysorbates (e.g., Tween® 80)

and Poloxamers are often used.[12]

Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form

inclusion complexes with hydrophobic molecules like Celecoxib, thereby increasing their

aqueous solubility.
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Example: β-cyclodextrin has been successfully used to enhance the dissolution of

Celecoxib.[8]

Issue: I need to prepare a higher concentration of Celecoxib in an aqueous solution for an

animal study.

Solution:

Nanosuspensions: This technique involves reducing the particle size of the drug to the

nanometer range, which significantly increases the surface area for dissolution.

Nanosuspensions can be prepared by methods such as media milling or high-pressure

homogenization.[13]

Solid Dispersions: A solid dispersion involves dispersing Celecoxib in an inert hydrophilic

carrier at the solid state.[14] This can be achieved by methods like solvent evaporation or

hot-melt extrusion.[13]

Quantitative Data on Solubility Enhancement
The following table summarizes the solubility of Celecoxib in various solvents and with different

enhancement techniques.

Solvent/Technique Celecoxib Solubility Reference

Water 3-7 µg/mL [3]

Ethanol ~25 mg/mL [11]

DMSO ~16.6 mg/mL [11]

Dimethylformamide (DMF) ~25 mg/mL [11]

1:4 Ethanol:PBS (pH 7.2) ~0.2 mg/mL [11]

Nanosuspension (0.4%

stabilizer)
18.1 µg/mL

Phosphatidylcholine-based

Solid Dispersion
71.67 - 483.33 µg/mL [3]
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Experimental Protocols
Protocol 1: Preparation of a Celecoxib Stock Solution
using a Co-solvent

Weighing: Accurately weigh the desired amount of Celecoxib powder.

Dissolution: Dissolve the Celecoxib powder in a minimal amount of a suitable organic solvent

(e.g., DMSO, ethanol).

Vortexing/Sonication: Vortex or sonicate the solution until the Celecoxib is completely

dissolved.

Dilution: Dilute the stock solution to the final desired concentration in the aqueous buffer

immediately before use. It is important to add the stock solution to the buffer while vortexing

to ensure rapid dispersion and minimize precipitation.

Storage: Store the stock solution at -20°C.[11] Note that aqueous solutions of Celecoxib are

not recommended for storage for more than one day.[11]

Protocol 2: General Procedure for Solubility
Enhancement using Solid Dispersion (Solvent
Evaporation Method)

Dissolution: Dissolve both Celecoxib and a hydrophilic carrier (e.g., β-cyclodextrin) in a

common volatile solvent (e.g., methanol).[8][13]

Solvent Evaporation: Evaporate the solvent under vacuum or by heating to obtain a solid

mass.

Drying: Dry the resulting solid dispersion to remove any residual solvent.

Pulverization: Pulverize the dried mass and pass it through a sieve to obtain a uniform

particle size.

Solubility Testing: Determine the aqueous solubility of the prepared solid dispersion.
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Visualizations
Experimental Workflow for Solubility Assessment
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Caption: Workflow for determining the equilibrium solubility of Celecoxib.

Signaling Pathways of Celecoxib
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Caption: Simplified signaling pathways of Celecoxib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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